Cas no 71662-61-8 ((2S)-2-chlorooctadecane)

• Product Name: (2S)-2-chlorooctadecane
• CAS No: 71662-61-8
• MF: C₁₈H₃₇Cl
• MW: 288.939385175705
• CID: 1751106
• PubChem ID: 3085549
• Update Time: 2025-04-21

(2S)-2-chlorooctadecane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-chlorooctadecane
• 2-Chlorooctadecane
• 71662-61-8
• Octadecane, 2-chloro-

• Inchi： 1S/C18H37Cl/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)19/h18H,3-17H2,1-2H3/t18-/m0/s1
• InChI Key： CRXKQFPZJSBGCN-SFHVURJKSA-N
• SMILES： Cl[C@@H](C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 288.25861
• Monoisotopic Mass: 288.2583789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8811 (estimate)
• Melting Point: 18.6°C (estimate)
• Boiling Point: 376.5°C (estimate)
• Flash Point: 157.8°C
• Refractive Index: 1.4518 (estimate)
• PSA: 0